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Abstract
This technical guide provides a comprehensive overview of the natural abundance and isotopic

purity of Rubidium-85 (⁸⁵Rb). It is designed to serve as a critical resource for researchers,

scientists, and professionals in drug development who require precise data and methodologies

related to this stable isotope. This document details the fundamental properties of ⁸⁵Rb,

presents quantitative data in structured tables, and outlines detailed experimental protocols for

the determination of its isotopic abundance and for its enrichment. Visual diagrams generated

using Graphviz are included to elucidate experimental workflows.

Introduction to Rubidium-85
Rubidium is a soft, silvery-white metallic element in the alkali metal group of the periodic table.

It has two naturally occurring isotopes: the stable ⁸⁵Rb and the radioactive ⁸⁷Rb.[1] Rubidium-
85 is the more abundant of the two, making it a crucial component in various scientific and

technological applications, including atomic clocks, Bose-Einstein condensates, and medical

imaging. A thorough understanding of its natural abundance and the methods to achieve high

isotopic purity are paramount for these applications.
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The natural isotopic abundance of an element refers to the percentage of each of its naturally

occurring isotopes. For rubidium, the abundances of its two isotopes are well-established.

Quantitative Data Summary
The following tables summarize the key properties of Rubidium-85.

Table 1: Isotopic Abundance of Natural Rubidium

Isotope
Natural Abundance
(%)

Atomic Mass (Da) Stability

Rubidium-85 (⁸⁵Rb) 72.17%[2][3][4] 84.91178974[3] Stable

Rubidium-87 (⁸⁷Rb) 27.83% 86.90918053
Radioactive (β⁻

decay)

Table 2: Physical and Nuclear Properties of Rubidium-85

Property Value

Atomic Number (Z) 37

Mass Number (A) 85

Number of Protons 37

Number of Neutrons 48

Nuclear Spin (I) 5/2

Experimental Determination of Isotopic Purity
The precise determination of the isotopic abundance of rubidium is critical for various

applications. The gold-standard technique for this purpose is Thermal Ionization Mass

Spectrometry (TIMS).

Experimental Protocol: Isotopic Analysis by Thermal
Ionization Mass Spectrometry (TIMS)
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This protocol outlines the steps for determining the isotopic ratio of ⁸⁵Rb to ⁸⁷Rb in a given

sample.

3.1.1. Principle

TIMS is a highly sensitive mass spectrometry technique that involves the ionization of a sample

from a heated surface (filament). The resulting ions are then accelerated, separated by their

mass-to-charge ratio in a magnetic field, and detected. The ratio of the ion currents

corresponding to different isotopes provides a precise measure of their relative abundances.

3.1.2. Materials and Equipment

Rubidium sample (e.g., Rubidium Chloride, RbCl)

High-purity nitric acid (HNO₃)

Deionized water

Thermal Ionization Mass Spectrometer with a triple-filament source (Rhenium filaments are

commonly used)

Micropipettes

Heat lamp

3.1.3. Sample Preparation

Dissolution: Accurately weigh a small amount of the solid rubidium sample and dissolve it in

a minimal amount of high-purity nitric acid to create a sample solution. The concentration

should be suitable for loading onto the filament (typically in the range of 1 mg/mL).

Purification (if necessary): For samples with significant impurities, purification may be

required. This can be achieved by methods such as precipitation of rubidium perchlorate

(RbClO₄) followed by thermal decomposition back to RbCl.

3.1.4. Mass Spectrometry Procedure

Filament Loading:
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Pre-bake the rhenium filaments in a vacuum at a high temperature to remove any potential

rubidium contamination.

Using a micropipette, carefully deposit a small drop (approximately 1 μL) of the rubidium

sample solution onto the side filaments of the triple-filament assembly.

Dry the sample gently using a heat lamp and by passing a small current (e.g., 0.5 A)

through the filament.

Instrument Setup:

Load the filament assembly into the ion source of the TIMS instrument.

Evacuate the source chamber to a high vacuum (e.g., <1 x 10⁻⁷ torr).

Set the accelerating voltage. For rubidium, a lower voltage (e.g., 3.8 kV) is often used to

minimize the production of secondary electrons.

Data Acquisition:

Gradually heat the sample filaments to evaporate the rubidium atoms.

Heat the center filament to a higher temperature to ionize the rubidium atoms that land on

it.

The ion beam is then focused and directed into the mass analyzer.

The magnetic field separates the ⁸⁵Rb⁺ and ⁸⁷Rb⁺ ion beams.

The intensity of each ion beam is measured simultaneously using a detector array (e.g.,

Faraday cups).

The ratio of the ion currents (⁸⁵Rb⁺ / ⁸⁷Rb⁺) is recorded over a period of time to obtain a

statistically robust measurement.

3.1.5. Data Analysis
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The raw ion current ratios are corrected for any mass fractionation effects. This can be done by

analyzing a standard reference material with a known isotopic composition under the same

analytical conditions. The corrected ratios provide the precise isotopic abundance of ⁸⁵Rb in

the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Mass Spectrometry

Data Analysis

Solid Rubidium Sample

Dissolve in HNO3

Purification (optional)

Rb Sample Solution

Filament Loading

Evaporation

Ionization

Ion Acceleration

Mass Separation (Magnetic Field)

Ion Detection

Measure Ion Current Ratio (85Rb+/87Rb+)

Fractionation Correction

Isotopic Abundance

Click to download full resolution via product page

Workflow for determining Rubidium-85 isotopic purity by TIMS.
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Isotopic Enrichment of Rubidium-85
For certain high-precision applications, an isotopic purity of ⁸⁵Rb greater than its natural

abundance is required. This process is known as isotopic enrichment. One advanced method

for achieving this is through the magnetic deflection of a polarized atomic beam.

Experimental Protocol: Enrichment by Magnetic
Deflection of a Polarized Atomic Beam
4.1.1. Principle

This method relies on the principles of atomic physics. An atomic beam of natural rubidium is

generated. Using lasers tuned to specific hyperfine transitions, it is possible to selectively excite

and "pump" the ⁸⁵Rb atoms into a specific magnetic substate (polarization) while leaving the

⁸⁷Rb atoms in other states. When this polarized atomic beam passes through an

inhomogeneous magnetic field (typically generated by a hexapole magnet), the atoms in the

selected magnetic substate experience a force that focuses them, while atoms in other states

are defocused. This spatial separation allows for the collection of an enriched ⁸⁵Rb sample.

4.1.2. Materials and Equipment

Natural abundance rubidium metal

High-vacuum chamber

Rubidium oven (to generate an atomic beam)

Collimating apertures

Tunable diode lasers (resonant with the D2 transition of Rubidium)

Optical components (polarizers, waveplates)

Hexapole magnet

Detector (e.g., hot-wire detector or a mass spectrometer) for beam characterization

Collection plate
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4.1.3. Procedure

Atomic Beam Generation:

Place a small amount of solid rubidium in the oven within the high-vacuum chamber.

Heat the oven to a temperature sufficient to generate a significant vapor pressure of

rubidium.

The rubidium vapor effuses through a small nozzle, and a series of collimating apertures

forms a well-defined atomic beam.

Optical Pumping:

Direct a circularly polarized laser beam, tuned to a specific hyperfine transition of the D2

line of ⁸⁵Rb, perpendicular to the atomic beam.

This laser will optically pump the ⁸⁵Rb atoms into a specific spin-polarized state (e.g., a

high-field seeking state).

A second laser, tuned to a transition of ⁸⁷Rb, can be used to pump these atoms into a

different (e.g., low-field seeking) state to enhance separation.

Magnetic Separation:

The atomic beam then passes through the bore of a hexapole magnet.

The inhomogeneous magnetic field of the hexapole magnet exerts a force on the atoms

dependent on their magnetic dipole moment.

Atoms in the high-field seeking state (the optically pumped ⁸⁵Rb) will be focused towards

the center of the beamline.

Atoms in other states will be defocused and deflected away from the central axis.

Collection:
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A collection plate or a skimmer is placed downstream from the hexapole magnet to

physically separate the focused ⁸⁵Rb atoms from the defocused ⁸⁷Rb atoms.

The enriched ⁸⁵Rb can be collected on a cold surface.

4.1.4. Characterization

The isotopic purity of the collected sample can be verified using Thermal Ionization Mass

Spectrometry as described in the previous section.
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Workflow for Rubidium-85 enrichment.

Conclusion
This technical guide has provided a detailed overview of the natural abundance and isotopic

purity of Rubidium-85. The quantitative data presented in the tables offer a quick reference for

the key properties of this isotope. The detailed experimental protocols for both the

determination of isotopic abundance by Thermal Ionization Mass Spectrometry and for isotopic

enrichment by magnetic deflection of a polarized atomic beam provide a solid foundation for

researchers and scientists working with rubidium. The included workflow diagrams serve to

visually simplify these complex processes. A thorough understanding and application of these

methodologies are essential for advancing research and development in fields that rely on the

unique properties of Rubidium-85.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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